Cas no 1138220-54-8 (3-[(6-Chloro-2-pyrazinyl)amino]-1-propanol)
3-[(6-Chloro-2-pyrazinyl)amino]-1-propanol is a specialized organic compound featuring a chloro-substituted pyrazine ring linked to a propanol moiety via an amino bridge. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the propanol side chain offers flexibility for further functionalization. Its well-defined molecular architecture ensures consistent performance in cross-coupling reactions and nucleophilic substitutions. The compound’s purity and stability under standard conditions make it suitable for research and industrial applications requiring precise chemical modifications. It is particularly useful in developing bioactive molecules due to its balanced hydrophilicity and structural versatility.
![3-[(6-Chloro-2-pyrazinyl)amino]-1-propanol structure](https://ossimg.kuujia.com/scimg/1138500/1138220-54-8x500.png)
1138220-54-8 structure
Product Name:3-[(6-Chloro-2-pyrazinyl)amino]-1-propanol
CAS No:1138220-54-8
MF:C7H10ClN3O
MW:187.626800060272
CID:2105697
Update Time:2025-06-06
3-[(6-Chloro-2-pyrazinyl)amino]-1-propanol Chemical and Physical Properties
Names and Identifiers
-
- 3-(6-chloropyrazin-2-ylamino)propan-1-ol
- 3-[(6-Chloro-2-pyrazinyl)amino]-1-propanol
- 3-((6-Chloropyrazin-2-yl)amino)propan-1-ol
-
- Inchi： 1S/C7H10ClN3O/c8-6-4-9-5-7(11-6)10-2-1-3-12/h4-5,12H,1-3H2,(H,10,11)
- InChI Key： ZPGWYPGLUCHATD-UHFFFAOYSA-N
- SMILES： ClC1=CN=CC(=N1)NCCCO
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 125
- Topological Polar Surface Area: 58
3-[(6-Chloro-2-pyrazinyl)amino]-1-propanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM334663-1g |
3-((6-Chloropyrazin-2-yl)amino)propan-1-ol |
1138220-54-8 | 95%+ | 1g |
$186 | 2023-01-19 | |
| Chemenu | CM334663-5g |
3-((6-Chloropyrazin-2-yl)amino)propan-1-ol |
1138220-54-8 | 95%+ | 5g |
$559 | 2023-01-19 | |
| Chemenu | CM334663-5g |
3-((6-Chloropyrazin-2-yl)amino)propan-1-ol |
1138220-54-8 | 95%+ | 5g |
$514 | 2021-08-18 |
3-[(6-Chloro-2-pyrazinyl)amino]-1-propanol Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
1138220-54-8 (3-[(6-Chloro-2-pyrazinyl)amino]-1-propanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
